Cas no 727971-57-5 (3-Amino-5,5-dimethylhexanoicacid)

3-Amino-5,5-dimethylhexanoicacid Properties

Names and Identifiers

• 3-Amino-5,5-dimethylhexanoic acid
• 3-AMINO-5,5-DIMETHYL-HEXANOIC ACID
• RARECHEM AL BK 0708
• N14205
• AKOS013992446
• FT-0648399
• EN300-141076
• 727971-57-5
• 3-Amino-5,5-dimethyl hexanoic acid
• FT-0692063
• 3-AMINO-5,5-DIMETHYL-HEXANOICACID
• Hexanoic acid,3-amino-5,5-dimethyl-
• CHEMBL1160893
• SCHEMBL6463849
• +Expand

• InChIKey： ZBCPPTZVOXHDMT-UHFFFAOYSA-N
• Inchi： 1S/C8H17NO2/c1-8(2,3)5-6(9)4-7(10)11/h6H,4-5,9H2,1-3H3,(H,10,11)
• SMILES： OC(CC(CC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 159.12600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 159.125928785g/mol
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• LogP: 1.92490
• PSA: 63.32000